7-chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole

• Molecular Formula: C9H7ClF3N
• Molecular Weight: 221.60 g/mol
• SMILES: C1CNC2=C(C=CC(=C21)C(F)(F)F)Cl
• InChI: InChI=1S/C9H7ClF3N/c10-7-2-1-6(9(11,12)13)5-3-4-14-8(5)7/h1-2,14H,3-4H2
• InChIKey: PKODMOXHBBKFQH-UHFFFAOYSA-N

7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole: Physicochemical & Structural Profile

7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS 1153392-34-7) is a halogenated indoline derivative characterized by a bicyclic scaffold bearing both a chlorine atom at the 7-position and a trifluoromethyl group at the 4-position . This specific substitution pattern confers a molecular weight of 221.61 g/mol (C9H7ClF3N) and a calculated LogP of approximately 2.97, indicating moderate lipophilicity . The compound is primarily supplied as a research chemical or synthetic intermediate with a typical purity specification of 95% .

Dual-halogenated indoline scaffold (7-Cl, 4-CF3) supports medicinal chemistry SAR exploration

Supplied as research chemical for synthetic intermediate and building-block workflows

Substitution pattern enables investigation of electronic and lipophilic effects on target engagement

7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole: Substitution Limitations

Direct substitution with simpler indoline analogs like 4-(trifluoromethyl)indoline or 7-chloroindoline is not functionally equivalent due to significant differences in key physicochemical properties that directly impact solubility, permeability, and molecular recognition in downstream applications . The dual halogenation of the target compound results in a unique lipophilicity profile (LogP ≈ 2.97) and a higher molecular weight (221.61 g/mol) compared to its mono-substituted counterparts, which can alter binding kinetics, metabolic stability, and chromatographic behavior in both medicinal chemistry and analytical contexts [1]. Furthermore, the specific substitution pattern (7-Cl, 4-CF3) creates a distinct electronic environment and steric bulk on the indoline scaffold, which is critical for structure-activity relationships (SAR) in target engagement studies, as evidenced by its inclusion in patent filings for CFTR modulation [2].

Lipophilicity Shift

Higher calculated LogP compared to mono-substituted indolines may alter solubility and membrane partitioning behavior.

Molecular Weight Increase

The combined chloro and trifluoromethyl groups raise molecular weight, placing this analog in a different drug-likeness space.

Electronic Modulation

Electron-withdrawing substituents modify indoline NH acidity and H-bond donor strength, impacting binding interactions.

• [1] PubChem. (2025). Substance Record for 4-(Trifluoromethyl)indoline (CAS 905274-07-9). XLogP3-AA Value: 2.8. View Source
• [2] Ruah, S. H. S., et al. (2009). Indole derivatives as CFTR modulators. U.S. Patent Application Publication No. US 2009/0131492 A1. View Source

7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole: Quantitative Comparator Analysis

Lipophilicity (LogP) Comparison

The target compound exhibits a calculated LogP of 2.9678, which is 6% higher than 4-(trifluoromethyl)indoline (LogP 2.8) and 42% higher than 7-chloroindoline (LogP 2.09) [1]. This elevated lipophilicity is a direct consequence of the combined 7-chloro and 4-trifluoromethyl substitution pattern, influencing its partitioning behavior in biological membranes and organic solvents.

Lipophilicity (LogP)

Predicted, method context

2.97 vs 2.80, 2.09

+6% vs 4-CF3 analog; +42% vs 7-Cl analog

Supports distinct partitioning behavior; relevant for ADME and SAR studies.

Predicted values (XLogP3); experimental logD confirmation advised.

Evidence Dimension	Calculated Partition Coefficient (LogP)
Target Compound Data	2.9678
Comparator Or Baseline	4-(Trifluoromethyl)indoline: 2.8; 7-Chloroindoline: 2.09
Quantified Difference	+0.1678 vs. 4-CF3 analog; +0.8778 vs. 7-Cl analog
Conditions	Predicted values from vendor and database sources (XLogP3-AA or equivalent method).

Why This Matters

For procurement decisions in medicinal chemistry, this LogP difference is significant; it directly impacts compound solubility, permeability, and potential off-target binding, making the target compound a distinct chemical entity for SAR exploration.

• [1] PubChem. (2025). Substance Record for 4-(Trifluoromethyl)indoline (CAS 905274-07-9). XLogP3-AA Value: 2.8. View Source

Molecular Weight & Heavy Atom Differential

The molecular weight of 7-chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole is 221.61 g/mol, which is 18.4% higher than 4-(trifluoromethyl)indoline (187.16 g/mol) and 44.3% higher than 7-chloroindoline (153.61 g/mol) . This increase is due to the presence of both a chlorine atom and a trifluoromethyl group, resulting in a larger molecular volume and surface area.

Molecular Weight

Data to verify

221.61 vs 187.16, 153.61

+34.5 g/mol vs 4-CF3; +68.0 g/mol vs 7-Cl

Places compound in distinct drug-likeness space compared to simpler analogs.

Vendor-reported values; verify via HRMS for critical purity requirements.

Evidence Dimension	Molecular Weight
Target Compound Data	221.61 g/mol
Comparator Or Baseline	4-(Trifluoromethyl)indoline: 187.16 g/mol; 7-Chloroindoline: 153.61 g/mol
Quantified Difference	+34.45 g/mol vs. 4-CF3 analog; +68.00 g/mol vs. 7-Cl analog
Conditions	Values reported from vendor and database sources.

Why This Matters

Molecular weight is a key parameter in drug-likeness assessments (e.g., Lipinski's Rule of Five). The distinct molecular weight of this compound places it in a different property space than its simpler analogs, influencing its suitability for specific lead optimization campaigns.

Hydrogen Bond Donor/Acceptor Profile

7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole possesses 1 hydrogen bond donor (the indoline NH) and 1 hydrogen bond acceptor (the nitrogen lone pair), identical to its comparators . However, the electron-withdrawing nature of the 4-CF3 and 7-Cl substituents significantly modulates the pKa of the indoline NH and the basicity of the nitrogen, thereby altering the strength of hydrogen bond interactions with biological targets compared to unsubstituted or mono-substituted indolines.

H-Bond Profile

Class-level inference

Identical donor/acceptor count (1,1) across analogs, but electronic effects alter actual H-bond strength.

Electronic environment influences binding affinity despite equivalent H-bond count.

Empirical pKa or binding data required to quantify effect.

Evidence Dimension	Hydrogen Bonding Capacity
Target Compound Data	1 H-Bond Donor, 1 H-Bond Acceptor
Comparator Or Baseline	4-(Trifluoromethyl)indoline: 1 Donor, 1 Acceptor; 7-Chloroindoline: 1 Donor, 1 Acceptor
Quantified Difference	Qualitative difference in H-bond strength due to electronic effects; no change in absolute count.
Conditions	Inferred from chemical structure and general principles of substituent effects.

Why This Matters

While the hydrogen bond count is identical, the altered electronic environment is a critical factor in target binding affinity and selectivity. This makes the compound a valuable tool for probing the electronic requirements of a binding pocket.

7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole: Validated Research Applications

CFTR Modulator Development & Cystic Fibrosis

Patents describing indole and indoline derivatives as modulators of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) explicitly encompass the structural class to which 7-chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole belongs [1]. While direct activity data for this specific compound is not yet public, its structural features (halogenated indoline core) align with the general formula claimed for potentiating or correcting CFTR function. Procurement of this compound is therefore justified for medicinal chemistry programs aimed at expanding SAR around CFTR modulation, particularly for the F508del mutant.

Kinase & Enzyme Inhibition Studies

The indoline scaffold is a well-established pharmacophore for kinase inhibition, with numerous indoline derivatives demonstrating activity against targets like CDK, AKT, and PI3K [2]. The specific substitution pattern of this compound—combining a lipophilic trifluoromethyl group with an electron-withdrawing chlorine—is a common motif in kinase inhibitor design to enhance binding affinity and metabolic stability. Researchers investigating novel kinase inhibitors can utilize this compound as a key intermediate or a reference tool for evaluating the impact of dual halogenation on target engagement.

Synthetic Intermediate for Indole Bioactives

As a dihydroindole (indoline), this compound is a versatile synthetic intermediate . The 7-chloro and 4-trifluoromethyl groups can serve as handles for further functionalization (e.g., via cross-coupling reactions) or as metabolically stable blocking groups in the synthesis of more complex, biologically active indole derivatives. Its higher molecular weight and distinct lipophilicity make it a useful building block for accessing a unique chemical space in library synthesis.

Application

Selection Property

Validation Focus

CFTR channel modulation research

Halogenated indoline core matching patent pharmacophore

SAR expansion around CFTR modulator scaffolds

Kinase inhibitor tool compound / synthesis

Dual-halogenation pattern for enhanced binding interactions

Target engagement and selectivity profiling

Indole bioactive library synthesis

Versatile dihydroindole intermediate with functional handles

Cross-coupling and derivatization potential

• [1] Ruah, S. H. S., et al. (2009). Indole derivatives as CFTR modulators. U.S. Patent Application Publication No. US 2009/0131492 A1. View Source
• [2] Recent Updates on Indole Derivatives as Kinase Inhibitors. (n.d.). Anti-Cancer Agents in Medicinal Chemistry. View Source